Cas no 7145-00-8 (2-amino-4-bromopent-4-enoic acid)

• Product Name: 2-amino-4-bromopent-4-enoic acid
• CAS No: 7145-00-8
• MF: C₅H₈BrNO₂
• MW: 194.026520729065
• CID: 976384
• PubChem ID: 228809
• Update Time: 2025-04-19

2-amino-4-bromopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-bromopent-4-enoic acid
• 7145-00-8
• NSC-21942
• NSC21942
• DTXSID90281548
• SCHEMBL1816824
• L-2-Amino--4-bromo-4-pentenoic acid
• D-2-Amino--4-bromo-4-pentenoic acid

• Inchi： 1S/C5H8BrNO2/c1-3(6)2-4(7)5(8)9/h4H,1-2,7H2,(H,8,9)
• InChI Key： YTCSGBSYHNQHFD-UHFFFAOYSA-N
• SMILES： BrC(=C)CC(C(=O)O)N

Computed Properties

• Exact Mass: 192.97384
• Monoisotopic Mass: 192.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.646
• Boiling Point: 279.1°C at 760 mmHg
• Flash Point: 122.6°C
• Refractive Index: 1.55
• PSA: 63.32
• LogP: 1.39730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives